Cas no 2172126-70-2 (N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine)

N-(2-{(5-Chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine is a specialized organic compound featuring a chlorofuran moiety linked to a cyclopropanamine group via a methylsulfanylpropyl bridge. Its unique structure, combining a heterocyclic furan ring with a cyclopropylamine functionality, suggests potential utility in medicinal chemistry and agrochemical research. The presence of the chlorine substituent enhances electrophilic reactivity, while the cyclopropylamine group may contribute to bioactivity. This compound is of interest for applications in ligand design, enzyme inhibition studies, or as an intermediate in synthetic pathways. Its structural complexity allows for further derivatization, making it a versatile building block in pharmaceutical and chemical development.
N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine structure
2172126-70-2 structure
Product Name:N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine
CAS No:2172126-70-2
MF:C11H16ClNOS
MW:245.768840789795
CID:6484539
PubChem ID:165523099
Update Time:2025-05-30

N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine
    • EN300-1289739
    • N-(2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}propyl)cyclopropanamine
    • 2172126-70-2
    • Inchi: 1S/C11H16ClNOS/c1-8(6-13-9-2-3-9)15-7-10-4-5-11(12)14-10/h4-5,8-9,13H,2-3,6-7H2,1H3
    • InChI Key: IRGBISVUWFOXIB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CSC(C)CNC2CC2)O1

Computed Properties

  • Exact Mass: 245.0641130g/mol
  • Monoisotopic Mass: 245.0641130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.5Ų

N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine Pricemore >>

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Additional information on N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine

Comprehensive Overview of N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine (CAS No. 2172126-70-2)

N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine, identified by its CAS No. 2172126-70-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a cyclopropanamine moiety with a 5-chlorofuran-2-yl group linked via a methylsulfanyl bridge. Such structural complexity makes it a promising candidate for applications in drug discovery and material science.

Recent trends in organic synthesis highlight the growing demand for heterocyclic compounds like N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine. Researchers are particularly interested in its potential as a bioactive scaffold, given the pharmacological relevance of furan and cyclopropane derivatives. Common search queries such as "furan-based drug candidates 2024" and "cyclopropanamine applications in medicine" reflect this interest.

The compound’s synthetic route often involves multi-step reactions, including nucleophilic substitution and amine protection-deprotection strategies. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming its molecular structure. These methods align with industry standards for high-purity intermediates, a topic frequently searched in pharmaceutical manufacturing forums.

From an SEO perspective, keywords such as "CAS 2172126-70-2 supplier," "5-chlorofuran derivatives," and "sulfur-containing amine synthesis" are highly relevant. The compound’s potential in catalysis and polymer chemistry further broadens its appeal, addressing queries like "green chemistry catalysts 2024."

In conclusion, N-(2-{(5-chlorofuran-2-yl)methylsulfanyl}propyl)cyclopropanamine exemplifies the intersection of structural innovation and practical utility. Its versatility in R&D ensures it remains a focal point for both academic and industrial chemists, as evidenced by rising search volumes for related specialty chemicals.

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